2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide

• IUPAC Name: 2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide
• InChI: InChI=1S/C18H26N2O3S/c1-14-7-11-17(12-8-14)24(22,23)20(16-5-3-2-4-6-16)13-18(21)19-15-9-10-15/h7-8,11-12,15-16H,2-6,9-10,13H2,1H3,(H,19,21)
• InChI Key: NFSLYGDTWZQQLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2CC2)C3CCCCC3
• Molecular Formula: C18H26N2O3S
• Molecular Weight: 350.5 g/mol

Description

2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide is a sulfonamide compound known for its diverse applications in various scientific fields. This compound is characterized by its unique chemical structure, which includes a cyclohexyl group, a 4-methylphenyl group, and a cyclopropylacetamide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide typically involves the reaction of cyclohexylamine with 4-methylbenzenesulfonyl chloride to form the sulfonamide intermediate. This intermediate is then reacted with cyclopropylacetyl chloride under appropriate conditions to yield the final product. The reaction conditions often include the use of organic solvents such as dichloromethane or toluene, and the reactions are typically carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification methods such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of sulfonic acids or sulfoxides.

Reduction: Formation of amines or alcohols.

Substitution: Formation of new sulfonamide derivatives.

Scientific Research Applications

2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or by altering the enzyme’s conformation. Additionally, it may interact with cellular receptors, modulating signaling pathways and exerting its biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-(3-methoxypropyl)acetamide
• N~2~-cyclohexyl-N~2~-[(4-methylphenyl)sulfonyl]-N~1~-propylglycinamide

Uniqueness

2-[cyclohexyl-(4-methylphenyl)sulfonylamino]-N-cyclopropylacetamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties